Cas no 2306261-25-4 (ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate)
ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Oxepino[4,5-b]pyridine-4-carboxylic acid, 2-chloro-5,6,8,9-tetrahydro-, ethyl ester
- ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate
-
- Inchi: 1S/C12H14ClNO3/c1-2-17-12(15)9-7-11(13)14-10-4-6-16-5-3-8(9)10/h7H,2-6H2,1H3
- InChI Key: LLBZLBVXICQNHW-UHFFFAOYSA-N
- SMILES: C12CCOCCC1=C(C(OCC)=O)C=C(Cl)N=2
ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572129-100mg |
Ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate |
2306261-25-4 | 98% | 100mg |
¥6400 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572129-250mg |
Ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate |
2306261-25-4 | 98% | 250mg |
¥8962 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572129-500mg |
Ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate |
2306261-25-4 | 98% | 500mg |
¥10242 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572129-1g |
Ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate |
2306261-25-4 | 98% | 1g |
¥16005 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5090-100MG |
ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate |
2306261-25-4 | 95% | 100MG |
¥ 1,603.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5090-250MG |
ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate |
2306261-25-4 | 95% | 250MG |
¥ 2,560.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5090-500MG |
ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate |
2306261-25-4 | 95% | 500MG |
¥ 4,270.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5090-1G |
ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate |
2306261-25-4 | 95% | 1g |
¥ 6,402.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5090-5G |
ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate |
2306261-25-4 | 95% | 5g |
¥ 19,206.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5090-100mg |
ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate |
2306261-25-4 | 95% | 100mg |
¥1603.0 | 2024-04-22 |
ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate
Ethyl 2-Chloro-5,6,8,9-Tetrahydrooxepino[4,5-b]Pyridine-4-Carboxylate: A Comprehensive Overview
In the realm of pharmaceutical intermediates and fine chemicals, ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate (CAS No. 2306261-25-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to as ethyl 2-chloro-oxepino-pyridine carboxylate, belongs to the class of heterocyclic compounds, which are pivotal in drug discovery and development. Its molecular framework combines an oxepine ring fused with a pyridine moiety, making it a versatile building block in synthetic chemistry.
The ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate structure features a chloro substituent at the 2-position and an ethyl ester group at the 4-position, which enhances its reactivity and utility in various chemical transformations. Researchers and pharmaceutical companies are particularly interested in this compound due to its potential as a precursor in the synthesis of bioactive molecules. The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled the exploration of CAS 2306261-25-4 in recent years.
One of the key reasons behind the popularity of ethyl 2-chloro-oxepino-pyridine carboxylate is its role in the development of kinase inhibitors and other small-molecule therapeutics. Kinase inhibitors are a hot topic in current pharmaceutical research, as they hold promise for treating cancers, inflammatory diseases, and neurodegenerative disorders. The structural motif of this compound aligns well with the pharmacophores required for kinase binding, making it a valuable scaffold for drug design. Additionally, its chloro and ester functional groups provide handles for further derivatization, enabling the creation of diverse chemical libraries.
From a synthetic perspective, ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate can be prepared through multi-step organic reactions, often involving cyclization and functional group interconversion. The purity and yield of this compound are critical for its application in high-value pharmaceutical intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate the CAS 2306261-25-4 compound, ensuring compliance with industry standards.
The market dynamics for ethyl 2-chloro-oxepino-pyridine carboxylate reflect the broader trends in the fine chemicals sector. With the increasing emphasis on personalized medicine and targeted therapies, the demand for specialized intermediates like this compound is expected to rise. Suppliers and manufacturers are focusing on scalable synthesis routes and cost-effective production methods to meet the needs of pharmaceutical clients. Furthermore, regulatory compliance and environmental considerations are shaping the production processes, with greener chemistry approaches gaining traction.
In addition to its pharmaceutical applications, ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate is also explored in material science and agrochemical research. Its heterocyclic core can contribute to the development of advanced materials with unique electronic or optical properties. The agrochemical industry, meanwhile, investigates such compounds for their potential as novel pesticides or herbicides, leveraging their bioactive profiles.
For researchers and procurement specialists, sourcing high-quality CAS 2306261-25-4 is a priority. Reliable suppliers provide detailed technical data sheets, certificates of analysis, and custom synthesis services to cater to specific project requirements. The compound’s stability, solubility, and compatibility with various reaction conditions are key factors considered during its selection for research or production purposes.
Looking ahead, the future of ethyl 2-chloro-oxepino-pyridine carboxylate appears promising, with ongoing studies uncovering new applications and synthetic pathways. Collaborative efforts between academia and industry are likely to expand the compound’s utility, particularly in the design of next-generation therapeutics. As the scientific community continues to explore the potential of heterocyclic chemistry, ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate will remain a compound of significant interest.
In summary, ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate (CAS No. 2306261-25-4) stands out as a versatile and valuable intermediate in pharmaceutical and chemical research. Its unique structure, coupled with its potential applications in drug discovery and beyond, makes it a noteworthy subject for scientists and industry professionals alike. Whether you are a synthetic chemist, a procurement manager, or a researcher exploring new bioactive compounds, understanding the properties and uses of this compound is essential for staying at the forefront of innovation.
2306261-25-4 (ethyl 2-chloro-5,6,8,9-tetrahydrooxepino[4,5-b]pyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)